Cas no 93516-83-7 (1H-3-Benzazepine, 2,7,8-trimethoxy-)

• Product Name: 1H-3-Benzazepine, 2,7,8-trimethoxy-
• CAS No: 93516-83-7
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 752669
• PubChem ID: 70501564
• Update Time: 2025-04-19

1H-3-Benzazepine, 2,7,8-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-3-Benzazepine, 2,7,8-trimethoxy-
• 2,7,8-trimethoxy-1H-3-benzazepine
• DTXSID10742181
• 93516-83-7
• SCHEMBL11041298

• Inchi： 1S/C13H15NO3/c1-15-11-6-9-4-5-14-13(17-3)8-10(9)7-12(11)16-2/h4-7H,8H2,1-3H3
• InChI Key： HNGHIFJBLXAHOW-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C=CN=C(CC=2C=1)OC)OC

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines